molecular formula C13H27NO B13279307 3-[(2-Tert-butylcyclohexyl)amino]propan-1-ol

3-[(2-Tert-butylcyclohexyl)amino]propan-1-ol

Cat. No.: B13279307
M. Wt: 213.36 g/mol
InChI Key: DLNQVQMDNGVXLU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[(2-Tert-butylcyclohexyl)amino]propan-1-ol is a tertiary amino alcohol characterized by a cyclohexane ring substituted with a bulky tert-butyl group at the 2-position, linked via an amino group to a propan-1-ol backbone. This structure confers significant steric hindrance and lipophilicity, which may influence its physicochemical properties and biological interactions.

Properties

Molecular Formula

C13H27NO

Molecular Weight

213.36 g/mol

IUPAC Name

3-[(2-tert-butylcyclohexyl)amino]propan-1-ol

InChI

InChI=1S/C13H27NO/c1-13(2,3)11-7-4-5-8-12(11)14-9-6-10-15/h11-12,14-15H,4-10H2,1-3H3

InChI Key

DLNQVQMDNGVXLU-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1CCCCC1NCCCO

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(2-Tert-butylcyclohexyl)amino]propan-1-ol typically involves the following steps:

    Formation of the tert-butylcyclohexylamine: This can be achieved by the reaction of tert-butylcyclohexyl chloride with ammonia or an amine under suitable conditions.

    Attachment of the propanol chain: The tert-butylcyclohexylamine is then reacted with a propanol derivative, such as 3-chloropropanol, under basic conditions to form the final product.

Industrial Production Methods

In an industrial setting, the production of 3-[(2-Tert-butylcyclohexyl)amino]propan-1-ol may involve optimized reaction conditions, such as the use of catalysts, controlled temperatures, and pressures to maximize yield and purity. The process may also include purification steps like distillation or recrystallization.

Chemical Reactions Analysis

Types of Reactions

3-[(2-Tert-butylcyclohexyl)amino]propan-1-ol can undergo various chemical reactions, including:

    Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

    Reduction: The compound can be reduced to form different amines or alcohols.

    Substitution: The amino group can participate in substitution reactions with various electrophiles.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

    Substitution: Reagents like alkyl halides or acyl chlorides can be used under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce various amines or alcohols.

Scientific Research Applications

3-[(2-Tert-butylcyclohexyl)amino]propan-1-ol has several applications in scientific research:

    Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

    Biology: The compound may be studied for its potential biological activity and interactions with biomolecules.

    Medicine: Research may explore its potential therapeutic effects or use as a precursor in drug synthesis.

    Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-[(2-Tert-butylcyclohexyl)amino]propan-1-ol involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, altering their activity and triggering downstream effects. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Table 1: Key Comparative Data of Amino-Propanol Derivatives

Compound Name (Structure) Key Substituent(s) Yield (%) Physical State/Melting Point Notable Properties/Activities Reference
3-[(2-Tert-butylcyclohexyl)amino]propan-1-ol 2-Tert-butylcyclohexyl N/A N/A High lipophilicity, steric bulk N/A
1-Ferrocenyl-3-((2-iodophenyl)amino)propan-1-ol (4a) Ferrocenyl, 2-iodophenyl 97 Yellow oil Electrochemical stability
3-[(Adamantyl-purinyl)amino]propan-1-ol derivatives (4e-g) Adamantyl, purine heterocycle 81–94 85–111°C (crystalline) Cyclodextrin complexation potential
3-((2-Chloro-3-nitropyridin-4-yl)(methyl)amino)propan-1-ol Chloro-nitropyridine, methyl 71 N/A High NMR purity (99+%)
3-(Thienopyrimidinyl-amino)propan-1-ol derivatives Thieno[2,3-d]pyrimidine N/A N/A Cytotoxicity (HC 29, MDA cell lines)

Key Observations:

Heterocyclic substituents (e.g., thienopyrimidine, purine) introduce aromaticity and hydrogen-bonding capacity, which may improve target binding in biological systems .

Synthetic Efficiency :

  • Ferrocenyl derivatives exhibit exceptional yields (97%), likely due to optimized catalytic conditions and the stability of ferrocene intermediates .
  • Adamantane-purine hybrids require multi-step syntheses but achieve high yields (81–94%) through regioselective coupling strategies .

Adamantane-substituted purines form β-cyclodextrin complexes, suggesting applications in drug delivery for enhanced aqueous solubility .

Physicochemical and Functional Contrasts

  • Lipophilicity : The tert-butylcyclohexyl group likely confers higher logP values compared to adamantyl or heteroaromatic substituents, impacting membrane permeability and pharmacokinetics.
  • Thermal Stability : Crystalline adamantane-purine derivatives (melting points 85–111°C) exhibit greater thermal stability than oily ferrocenyl analogs, which may influence formulation strategies .
  • Biological Activity : While the target compound’s activity is unreported, structural analogs with electron-withdrawing groups (e.g., nitro, chloro) show enhanced bioactivity, suggesting that tert-butylcyclohexyl’s electron-donating nature may modulate receptor interactions .

Biological Activity

3-[(2-Tert-butylcyclohexyl)amino]propan-1-ol is a compound of interest due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article aims to explore its biological activity, focusing on its pharmacological effects, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The molecular structure of 3-[(2-Tert-butylcyclohexyl)amino]propan-1-ol can be represented as follows:

  • Chemical Formula : C14_{14}H27_{27}N
  • Molecular Weight : 213.38 g/mol

This compound features a tertiary amine group, which is significant for its biological interactions.

Pharmacological Effects

  • Antimicrobial Activity :
    • Preliminary studies indicate that compounds with similar structures exhibit antimicrobial properties. The presence of the amine group may enhance interaction with bacterial membranes, potentially leading to increased permeability and subsequent cell death .
  • Cardiovascular Effects :
    • Compounds with tertiary amines have been shown to influence cardiovascular functions. They may act as local anesthetics or modulators of ion channels, affecting heart rate and blood pressure regulation .
  • Neuroprotective Properties :
    • Research into similar alkylamine derivatives suggests potential neuroprotective effects, possibly through modulation of neurotransmitter systems or reduction of oxidative stress in neuronal tissues .

The mechanisms by which 3-[(2-Tert-butylcyclohexyl)amino]propan-1-ol exerts its biological effects can be summarized as follows:

  • Membrane Interaction : The hydrophobic tert-butyl cyclohexyl group may facilitate the incorporation of the compound into lipid bilayers, altering membrane fluidity and permeability.
  • Receptor Modulation : The amine functionality allows for interactions with various receptors, potentially influencing signaling pathways related to pain perception and inflammation.

Antimicrobial Screening

A study investigating the antimicrobial efficacy of structurally similar compounds found that certain derivatives displayed significant activity against Gram-positive bacteria. The mechanism was attributed to disruption of bacterial cell membranes, a feature likely shared by 3-[(2-Tert-butylcyclohexyl)amino]propan-1-ol .

Cardiovascular Impact Study

In a controlled experiment assessing the cardiovascular effects of tertiary amines, compounds similar to 3-[(2-Tert-butylcyclohexyl)amino]propan-1-ol demonstrated notable changes in heart rate variability and blood pressure modulation. These findings suggest potential therapeutic applications in managing cardiovascular disorders .

Data Table: Summary of Biological Activities

Activity TypeObserved EffectsReference
AntimicrobialSignificant activity against bacteria
CardiovascularModulation of heart rate and pressure
NeuroprotectiveReduction in oxidative stress

Q & A

Q. What are the common synthetic routes for preparing 3-[(2-Tert-butylcyclohexyl)amino]propan-1-ol, and what key reaction parameters influence yield?

Methodological Answer: The compound can be synthesized via reductive amination between 2-tert-butylcyclohexylamine and a carbonyl precursor (e.g., 3-hydroxypropanal). Key parameters include:

  • Catalyst selection : Sodium borohydride (NaBH4) or cyanoborohydride for stereochemical control .
  • Solvent optimization : Polar aprotic solvents (e.g., THF) enhance reaction efficiency .
  • Temperature control : Mild conditions (~25°C) minimize side reactions like over-reduction.

Q. Table 1: Hypothetical Reaction Conditions Based on Analogous Syntheses

PrecursorCatalystSolventYield (%)Reference Model
2-Tert-butylcyclohexylamine + 3-hydroxypropanalNaBH4THF~75
Alternative: Epoxide openingLewis acidDCM~60

Q. Which analytical techniques are most reliable for characterizing the structural integrity and purity of 3-[(2-Tert-butylcyclohexyl)amino]propan-1-ol?

Methodological Answer:

  • Nuclear Magnetic Resonance (NMR) :
    • 1H/13C NMR : Confirm stereochemistry and regiochemistry via coupling constants (e.g., tert-butyl group δ ~1.2 ppm, cyclohexyl protons δ ~1.4–2.0 ppm) .
    • 2D NMR (COSY, HSQC) : Resolve overlapping signals in complex cyclohexyl environments.
  • High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) : Validate purity (>95%) and molecular ion ([M+H]+) .
  • Fourier-Transform Infrared Spectroscopy (FTIR) : Identify functional groups (e.g., -NH stretch ~3300 cm⁻¹, -OH ~3400 cm⁻¹) .

Advanced Research Questions

Q. How does the tert-butyl substituent on the cyclohexyl ring influence the compound’s conformational stability and reactivity in nucleophilic reactions?

Methodological Answer: The tert-butyl group introduces steric hindrance, affecting:

  • Conformational stability : Chair conformations dominate in cyclohexyl systems, with tert-butyl favoring equatorial positioning to minimize 1,3-diaxial interactions. Computational tools (e.g., Gaussian for DFT calculations) model these effects .
  • Reactivity : Steric shielding reduces nucleophilic attack at the amino group. Kinetic studies (e.g., competition experiments with less hindered analogs) quantify this effect.

Q. Experimental Design :

Synthesize analogs with varying substituents (e.g., methyl vs. tert-butyl).

Compare reaction rates in nucleophilic substitutions (e.g., alkylation) using HPLC or GC monitoring .

Q. What methodological approaches are recommended to establish structure-activity relationships (SAR) for derivatives of this compound in biological systems?

Methodological Answer:

  • Analog Synthesis : Modify substituents (e.g., fluorination at the cyclohexyl ring, amino group alkylation) to probe bioactivity .
  • In Vitro Assays : Test derivatives for target binding (e.g., enzyme inhibition assays, receptor binding studies) .
  • Computational Modeling : Molecular docking (AutoDock Vina) predicts binding affinities to biological targets (e.g., GPCRs) .

Q. Table 2: Example SAR Framework

DerivativeModificationBioactivity (IC50)Target
Parent compoundNone10 µMEnzyme X
Fluorinated analog-F at C4 (cyclohexyl)5 µMEnzyme X
N-Methylated analog-CH3 at amino group>50 µMEnzyme X

Q. What chiral resolution techniques are effective for separating enantiomers of this compound, and how is enantiomeric excess validated?

Methodological Answer:

  • Chiral HPLC : Use columns with cellulose-based stationary phases (e.g., Chiralpak® IC) and hexane/isopropanol mobile phases .
  • Circular Dichroism (CD) : Validate enantiomeric excess (>98%) by comparing Cotton effects to reference standards .
  • X-ray Crystallography : Resolve absolute configuration via single-crystal analysis (if crystals are obtainable) .

Q. How can thermodynamic models resolve contradictions in solubility data for this compound across different solvent systems?

Methodological Answer:

  • Local Composition Models : Apply the Wilson equation or NRTL model to predict activity coefficients in mixed solvents (e.g., water/ethanol) .
  • Experimental Validation : Measure partition coefficients (logP) via shake-flask methods and compare to computational predictions .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.